Cas no 1009-22-9 (2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde)

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde Properties

Names and Identifiers

• N-(2-Bromo-4-fluorophenyl)acetamide
• 2?bromo-4?fluorophenyl acetamide
• 2'-BROMO-4'-FLUOROACETANILIDE
• N-(2-Bromo-4-fluoro-phenyl)acetamide
• 2-BROMO-4-FLUOROACETANILIDE
• N-Acetyl 2-bromo-4-fluoroaniline
• 2-BROMO-4-FLUOROACETANILIDE 99+%
• 2'-Bromo-4'-fluoroacetanilide97%
• 2'-Bromo-4'-fluoroacetanilide 97%
• Acetamide, N-(2-bromo-4-fluorophenyl)-
• Maybridge3_000074
• KSC180O6B
• JAVSBNOXENOHEI-UHFFFAOYSA-
• JAVSBNOXENOHEI-UHFFFAOYSA-N
• HMS1431D08
• EBD54968
• 2
• Z361888984
• InChI=1/C8H7BrFNO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)
• AKOS002272713
• N-(2-bromo-4-fluoro-phenyl)-acetamide
• AS-63600
• FT-0611445
• 1009-22-9
• AC-15660
• J-000260
• A800298
• CS-0147073
• n-acetyl-2-bromo-4-fluoroaniline
• EC 600-141-3
• D88957
• IDI1_011461
• NS00010012
• 2/'-Bromo-4/'-fluoroacetanilide
• SCHEMBL422893
• MFCD00061118
• DTXSID40350819
• B2721
• 2-Bromo-4-fluoroacetanilide
• N-ACETYL 2-BROMO-4-FLUOROANILINE
• N-(2-bromo-4-fluorophenyl)acetamide
• 2'-Bromo-4'-fluoroacetanilide
• DB-020626
• +Expand

• MDL： MFCD00061118
• InChIKey： JAVSBNOXENOHEI-UHFFFAOYSA-N
• Inchi： 1S/C8H7BrFNO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)
• SMILES： BrC1C([H])=C(C([H])=C([H])C=1N([H])C(C([H])([H])[H])=O)F
• BRN： 2803940

Computed Properties

• Exact Mass: 230.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 230.97
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 2.61960
• PSA: 29.10000
• Refractive Index: 1.553
• Boiling Point: 337.5 °C at 760 mmHg
• Melting Point: 117-119 ºC
• Flash Point: 157.9 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.623

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides